Cas no 87898-71-3 (Propanediamide, 2-bromo-N,N'-dimethyl-N,N'-bis(phenylmethyl)-)

• Product Name: Propanediamide, 2-bromo-N,N'-dimethyl-N,N'-bis(phenylmethyl)-
• CAS No: 87898-71-3
• MF: C₁₉H₂₁BrN₂O₂
• MW: 389.286244153976
• CID: 650941
• PubChem ID: 13154469
• Update Time: 2025-04-19

Propanediamide, 2-bromo-N,N'-dimethyl-N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-bromo-N,N'-dimethyl-N,N'-bis(phenylmethyl)-
• N,N'-dibenzyl-2-bromo-N,N'-dimethylpropanediamide
• 87898-71-3
• DTXSID40522695
• N~1~,N~3~-Dibenzyl-2-bromo-N~1~,N~3~-dimethylpropanediamide

• Inchi： 1S/C19H21BrN2O2/c1-21(13-15-9-5-3-6-10-15)18(23)17(20)19(24)22(2)14-16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• InChI Key： MWOWTHSNENDITB-UHFFFAOYSA-N
• SMILES： BrC(C(N(C)CC1C=CC=CC=1)=O)C(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 388.07864g/mol
• Monoisotopic Mass: 388.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.6Ų